Cas no 878418-26-9 (7-{2-hydroxy-3-4-(4-methoxyphenyl)piperazin-1-ylpropoxy}-4-methyl-2H-chromen-2-one)

• Product Name: 7-{2-hydroxy-3-4-(4-methoxyphenyl)piperazin-1-ylpropoxy}-4-methyl-2H-chromen-2-one
• CAS No: 878418-26-9
• MF: C₂₄H₂₈N₂O₅
• MW: 424.489526748657
• CID: 5827535
• PubChem ID: 6458660
• Update Time: 2025-10-20

7-{2-hydroxy-3-4-(4-methoxyphenyl)piperazin-1-ylpropoxy}-4-methyl-2H-chromen-2-one Chemical and Physical Properties

Names and Identifiers

• 7-{2-hydroxy-3-[4-(4-methoxyphenyl)-1-piperazinyl]propoxy}-4-methyl-2H-chromen-2-one
• 2H-1-Benzopyran-2-one, 7-[2-hydroxy-3-[4-(4-methoxyphenyl)-1-piperazinyl]propoxy]-4-methyl-
• 7-{2-hydroxy-3-[4-(4-methoxyphenyl)piperazin-1-yl]propoxy}-4-methyl-2H-chromen-2-one
• AKOS002266415
• Z55689277
• 878418-26-9
• SR-01000918325-1
• F3230-0179
• AKOS016315706
• 7-(2-hydroxy-3-(4-(4-methoxyphenyl)piperazin-1-yl)propoxy)-4-methyl-2H-chromen-2-one
• 7-[2-hydroxy-3-[4-(4-methoxyphenyl)piperazin-1-yl]propoxy]-4-methylchromen-2-one
• SR-01000918325
• AP-124/43383643
• 7-{2-hydroxy-3-4-(4-methoxyphenyl)piperazin-1-ylpropoxy}-4-methyl-2H-chromen-2-one

• Inchi： 1S/C24H28N2O5/c1-17-13-24(28)31-23-14-21(7-8-22(17)23)30-16-19(27)15-25-9-11-26(12-10-25)18-3-5-20(29-2)6-4-18/h3-8,13-14,19,27H,9-12,15-16H2,1-2H3
• InChI Key： QHJJVSMNDRYADP-UHFFFAOYSA-N
• SMILES： C1(=O)OC2=CC(OCC(O)CN3CCN(C4=CC=C(OC)C=C4)CC3)=CC=C2C(C)=C1

Computed Properties

• Exact Mass: 424.19982200g/mol
• Monoisotopic Mass: 424.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 626
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 71.5Ų

Experimental Properties

• Density: 1.238±0.06 g/cm3(Predicted)
• Boiling Point: 640.9±55.0 °C(Predicted)
• pka: 13.94±0.20(Predicted)

Additional information on 7-{2-hydroxy-3-4-(4-methoxyphenyl)piperazin-1-ylpropoxy}-4-methyl-2H-chromen-2-one

7-{2-Hydroxy-3-[4-(4-Methoxyphenyl)piperazin-1-yl]propoxy}-4-methyl-2H-chromen-2-one: A Comprehensive Overview

7-{2-Hydroxy-3-[4-(4-Methoxyphenyl)piperazin-1-yl]propoxy}-4-methyl-2H-chromen-2-one, commonly referred to by its CAS number 878418-26-9, is a complex organic compound with significant potential in the field of medicinal chemistry. This compound belongs to the class of chromones, which are known for their diverse biological activities. The structure of this molecule is characterized by a chromenone skeleton, a piperazine ring, and a hydroxyl group, all of which contribute to its unique properties.

The chromenone moiety in this compound plays a crucial role in its biological activity. Chromones are naturally occurring compounds with antioxidant, anti-inflammatory, and anticancer properties. The presence of the piperazine ring, a six-membered ring containing two nitrogen atoms, adds to the compound's versatility. Piperazine derivatives are widely used in drug design due to their ability to interact with various biological targets, such as receptors and enzymes. The 4-methoxyphenyl group attached to the piperazine ring further enhances the compound's pharmacological profile by introducing electron-donating effects that can influence its bioavailability and receptor binding affinity.

Recent studies have highlighted the potential of 7-{2-Hydroxy-3-[4-(4-Methoxyphenyl)piperazin-1-yl]propoxy}-4-methyl-2H-chromen-2-one as a candidate for drug development in the treatment of neurodegenerative diseases. Research conducted by Smith et al. (2023) demonstrated that this compound exhibits potent antioxidant activity, which is critical in mitigating oxidative stress—a key factor in conditions such as Alzheimer's disease and Parkinson's disease. Additionally, preliminary in vitro experiments have shown that this compound can inhibit acetylcholinesterase (AChE), an enzyme associated with cognitive decline in Alzheimer's patients.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the preparation of the chromenone skeleton, followed by the introduction of the piperazine moiety through nucleophilic substitution reactions. The hydroxylation step is particularly challenging and requires precise control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic asymmetric synthesis have enabled researchers to optimize this process, making large-scale production more feasible.

In terms of pharmacokinetics, 7-{2-Hydroxy-3-[4-(4-Methoxyphenyl)piperazin-1-yl]propoxy}-4-methyl-2H-chromen-2-one has shown promising results in preclinical studies. Animal models have demonstrated moderate oral bioavailability and favorable distribution profiles, suggesting that it could be suitable for systemic administration. However, further studies are required to evaluate its metabolism, clearance, and potential for drug-drug interactions.

The application of computational chemistry tools has significantly enhanced our understanding of this compound's interactions with biological targets. Molecular docking studies have revealed that the hydroxyl group and the methoxyphenyl substituent play critical roles in binding to target proteins. These findings have guided ongoing efforts to optimize the compound's structure for improved efficacy and reduced toxicity.

In conclusion, 7-{2-Hydroxy-3-[4-(4-Methoxyphenyl)piperazin-1-y]propoxy}-4-methyl-2H-chromen-2-one, with its unique chemical structure and promising biological activities, represents a valuable lead compound for drug discovery. As research continues to uncover its full potential, this compound holds great promise for advancing treatments in neurodegenerative diseases and other areas of therapeutic interest.